2-Methylcitric Acid
2-Methylcitric Acid
2-Methylcitric acid, also known as 2-methylcitrate, belongs to the class of organic compounds known as tricarboxylic acids and derivatives. These are carboxylic acids containing exactly three carboxyl groups. 2-Methylcitric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methylcitric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. 2-Methylcitric acid can be biosynthesized from citric acid. 2-Methylcitric acid has been linked to several inborn metabolic disorders including biotinidase deficiency and propionic acidemia.
2-methylcitric acid is a tricarboxylic acid. It derives from a citric acid. It is a conjugate acid of a 2-methylcitrate(3-).
2-methylcitric acid is a tricarboxylic acid. It derives from a citric acid. It is a conjugate acid of a 2-methylcitrate(3-).
Brand Name:
Vulcanchem
CAS No.:
6061-96-7
VCID:
VC0130144
InChI:
InChI=1S/C7H10O7/c1-3(5(10)11)7(14,6(12)13)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
SMILES:
CC(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula:
C7H10O7
Molecular Weight:
206.15 g/mol
2-Methylcitric Acid
CAS No.: 6061-96-7
Reference Standards
VCID: VC0130144
Molecular Formula: C7H10O7
Molecular Weight: 206.15 g/mol
| CAS No. | 6061-96-7 |
|---|---|
| Product Name | 2-Methylcitric Acid |
| Molecular Formula | C7H10O7 |
| Molecular Weight | 206.15 g/mol |
| IUPAC Name | 2-hydroxybutane-1,2,3-tricarboxylic acid |
| Standard InChI | InChI=1S/C7H10O7/c1-3(5(10)11)7(14,6(12)13)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13) |
| Standard InChIKey | YNOXCRMFGMSKIJ-UHFFFAOYSA-N |
| SMILES | CC(C(=O)O)C(CC(=O)O)(C(=O)O)O |
| Canonical SMILES | CC(C(=O)O)C(CC(=O)O)(C(=O)O)O |
| Physical Description | Solid |
| Description | 2-Methylcitric acid, also known as 2-methylcitrate, belongs to the class of organic compounds known as tricarboxylic acids and derivatives. These are carboxylic acids containing exactly three carboxyl groups. 2-Methylcitric acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methylcitric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. 2-Methylcitric acid can be biosynthesized from citric acid. 2-Methylcitric acid has been linked to several inborn metabolic disorders including biotinidase deficiency and propionic acidemia. 2-methylcitric acid is a tricarboxylic acid. It derives from a citric acid. It is a conjugate acid of a 2-methylcitrate(3-). |
| Synonyms | 2-methylcitrate 2-methylcitric acid 2-methylcitric acid, 3H-labeled 3-carboxy-3-hydroxy-2-methylpentanedioic acid methylcitric acid |
| PubChem Compound | 515 |
| Last Modified | Nov 11 2021 |
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